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Compound of Interest

Compound Name: Sodium hexanitrocobaltate(III)

Cat. No.: B8065540

Get Quote

An In-Depth Technical Guide to Sodium Hexanitrocobaltate(III): Structure, Synthesis, and

Key Applications

Introduction
Sodium hexanitrocobaltate(III), also commonly known as sodium cobaltinitrite, is an inorganic

coordination compound with the chemical formula Na₃[Co(NO₂)₆].[1] This yellow, water-soluble

salt is of significant interest to researchers and analytical chemists primarily due to the distinct

properties of its complex anion, [Co(NO₂)₆]³⁻.[1] Historically, its most prominent application has

been in the qualitative and quantitative analysis of potassium and ammonium ions, with which it

forms a characteristic yellow precipitate.[1][2][3]

This guide provides a comprehensive technical overview of sodium hexanitrocobaltate(III),
designed for scientists and professionals in research and development. It delves into the

compound's fundamental chemical identity, three-dimensional structure, detailed synthesis

protocols, and its primary and emerging applications. The narrative emphasizes the causal

relationships behind its chemical behavior and the principles that ensure the validity of its use

in experimental settings.
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Chemical Identity and Physicochemical Properties
The compound's systematic IUPAC name is sodium hexanitritocobaltate(III), which precisely

describes its composition: three sodium cations (Na⁺) balancing the charge of a central cobalt

atom in a +3 oxidation state coordinated to six nitrite (NO₂⁻) ligands.[1]

Property Value Source(s)

Chemical Formula Na₃[Co(NO₂)₆] [1][4][5]

IUPAC Name Sodium hexanitritocobaltate(III) [1][4]

Common Name Sodium Cobaltinitrite [1][5]

Molar Mass ~403.93 g/mol [1][4][5]

Appearance
Yellow to orange/brown

crystalline powder
[1][3][4]

CAS Number 13600-98-1 [1][5]

Molecular Structure and Bonding
The core of the compound's reactivity and functionality lies in the hexanitrocobaltate(III) anion,

[Co(NO₂)₆]³⁻.

Coordination Geometry: X-ray diffraction studies have confirmed that the [Co(NO₂)₆]³⁻ anion

possesses a slightly distorted octahedral geometry.[6] The cobalt(III) ion sits at the center, and

the six nitrite ligands are positioned at the vertices of the octahedron. The cobalt is bonded to

the nitrogen atom of each nitrite ligand, a critical detail that defines it as a "nitro" complex rather

than a "nitrito" complex where bonding would occur through an oxygen atom.

Electronic Configuration and Stability: In the [Co(NO₂)₆]³⁻ ion, cobalt exists in the +3 oxidation

state (Co³⁺), with a d⁶ electronic configuration. The nitrite ligands are strong-field ligands,

leading to a low-spin electron configuration (t₂g⁶ eg⁰). This configuration results in a large

crystal field stabilization energy (CFSE), which confers significant thermodynamic stability to

the complex ion.[7]
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Caption: Octahedral structure of the [Co(NO₂)₆]³⁻ anion.
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Synthesis Protocol
The synthesis of sodium hexanitrocobaltate(III) is a classic example of preparing a stable

Co(III) complex from a more common Co(II) salt. The process involves the oxidation of

cobalt(II) to cobalt(III) in the presence of a high concentration of sodium nitrite.

Principle: The reaction leverages the instability of nitrous acid (HNO₂) in a mildly acidic

medium. The Co(II) ion is oxidized to Co(III) by an oxidizing agent, often atmospheric oxygen,

while the nitrite ions act as both the complexing ligand and a reactant that helps facilitate the

oxidation. The large excess of NaNO₂ ensures the complete formation of the hexanitro

complex, shifting the equilibrium towards the product.[1][7]

A general reaction equation is: 4 ₂ + O₂ + 24 NaNO₂ → 4 Na₃[Co(NO₂)₆] + 8 NaNO₃ + 4 NaOH

+ 22 H₂O[1]

Experimental Protocol:

Reagent Preparation: Prepare a solution of a soluble cobalt(II) salt, such as cobalt(II) nitrate

or cobalt(II) chloride. In a separate vessel, prepare a concentrated aqueous solution of

sodium nitrite (NaNO₂).[2]

Reaction Initiation: To the cobalt(II) solution, add the sodium nitrite solution. A significant

excess of sodium nitrite is crucial for the reaction to proceed to completion.

Acidification: Slowly add a mild acid, typically 50% acetic acid, drop by drop to the mixture.[2]

The acid serves to create the necessary reaction conditions, promoting the formation of

nitrous acid which is involved in the oxidation process.

Oxidation: Draw air through the solution for approximately 30-60 minutes using an aspirator.

This step provides the oxygen required to oxidize Co(II) to Co(III).[2] During this process,

toxic brown nitrogen dioxide (NO₂) gas may be evolved as excess nitrous acid decomposes;

therefore, this step must be performed in a well-ventilated fume hood.

Crystallization and Isolation: After oxidation is complete, the product can be precipitated from

the solution by adding ethanol. The resulting yellow crystalline solid is then collected by

filtration, washed with ethanol to remove soluble impurities, and dried.[8]
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Reactants in Solution

Product
K⁺ (aq)

K₂Na[Co(NO₂)₆]·H₂O (s)
(Insoluble Yellow Precipitate)

+

Na₃[Co(NO₂)₆] (aq)
(Soluble)

Click to download full resolution via product page

Caption: Precipitation reaction for the detection of potassium ions.

Advanced and Emerging Applications
Beyond its classic role in inorganic analysis, Na₃[Co(NO₂)₆] is finding utility in other scientific

domains:

Organic Synthesis: It serves as a nitrosating reagent for various organic substrates, such as

converting hydrazides to acyl azides and aromatic amines to triazenes. [9]It can also react

with phenolic compounds to form nitrophenols or cobalt chelates. [9]* Catalysis: The

compound has been explored as a catalyst for reactions like bio-inspired nitrile hydration.

[10]* Materials Science: It has been used as a chemical modifier in the formation of

nanostructured graphitic carbon. [10]* Histochemistry: In biological research, it is employed

as a stain to visualize the intracellular distribution of potassium ions, although the stain's

stability is a critical factor for quantitative analysis. [11]

Stability and Handling Considerations
Sodium hexanitrocobaltate(III) is not indefinitely stable, particularly in aqueous solution and

when exposed to air. [11]The complex can decompose over time, which reduces its efficacy as

a precipitating agent. Studies have shown that this decomposition follows first-order kinetics

and is accelerated when solutions are stored in open containers. [11]For reliable and

reproducible analytical results, it is imperative to use freshly prepared solutions.
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Safety: The compound is an oxidizer and can intensify fires. [4]It is also associated with health

hazards, including skin and eye irritation, respiratory sensitization, and is suspected of causing

genetic defects. [1][4]Appropriate personal protective equipment (PPE), including gloves,

safety glasses, and a lab coat, should be worn when handling the solid or its solutions. All work

should be conducted in a chemical fume hood.

Conclusion
Sodium hexanitrocobaltate(III) is a coordination compound of significant historical and

continuing importance. Its unique structural feature—a stable, octahedrally coordinated Co(III)

center—underpins its utility. While best known for the classic precipitation test for potassium, a

testament to its selectivity and reliability, its role is expanding into organic synthesis and

materials science. For professionals in the chemical sciences, a thorough understanding of its

synthesis, structural chemistry, and reactivity is essential for leveraging its full potential in both

analytical and synthetic applications.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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